Cas no 2171791-03-8 (5-ethyl-1-oxa-8-thia-4-azaspiro5.5undecane)

• Product Name: 5-ethyl-1-oxa-8-thia-4-azaspiro5.5undecane
• CAS No: 2171791-03-8
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 5566534
• PubChem ID: 165593263
• Update Time: 2025-06-26

5-ethyl-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-oxa-8-thia-4-azaspiro[5.5]undecane
• 2171791-03-8
• EN300-1641125
• 5-ethyl-1-oxa-8-thia-4-azaspiro5.5undecane

• Inchi： 1S/C10H19NOS/c1-2-9-10(12-6-5-11-9)4-3-7-13-8-10/h9,11H,2-8H2,1H3
• InChI Key： PTNFOTYMNWGBBX-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)C(CC)NCCO2

Computed Properties

• Exact Mass: 201.11873540g/mol
• Monoisotopic Mass: 201.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-ethyl-1-oxa-8-thia-4-azaspiro5.5undecane

5-ethyl-1-oxa-8-thia-4-azaspiro[5.5]undecane: A Comprehensive Overview of CAS No. 2171791-03-8

5-ethyl-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS No. 2171791-03-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its 1,4-thiazine ring and ethyl substituent, offers a promising scaffold for the development of new drugs targeting various diseases.

The chemical structure of 5-ethyl-1-oxa-8-thia-4-azaspiro[5.5]undecane is particularly noteworthy for its spirocyclic framework, which provides enhanced stability and conformational rigidity. The presence of the ethyl group at the 5-position adds further complexity and modulates the compound's physicochemical properties, such as solubility and lipophilicity. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have explored the biological activities of 5-ethyl-1-oxa-8-thia-4-azaspiro[5.5]undecane. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative disorders. The mechanism of action involves selective binding to the active site of the enzyme, thereby disrupting its catalytic function.

In addition to its enzymatic inhibition properties, 5-ethyl-1-oxa-8-thia-4-azaspiro[5.5]undecane has shown promise in modulating receptor activity. Research conducted at a leading pharmaceutical institute demonstrated that this compound can act as an agonist or antagonist for specific receptors, depending on the cellular context. This dual functionality makes it a versatile candidate for drug development, particularly in areas such as pain management and inflammation.

The synthesis of 5-ethyl-1-oxa-8-thia-4-azaspiro[5.5]undecane has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of a suitable spirolactone with an appropriate thioether under mild conditions. The use of green chemistry principles in these synthetic methods ensures environmental sustainability and cost-effectiveness, which are critical considerations in large-scale production.

Clinical trials involving 5-ethyl-1-oxa-8-thia-4-azaspiro[5.5]undecane are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal adverse effects, paving the way for more advanced clinical studies. These trials aim to investigate the therapeutic potential of 5-ethyl-1-oxa-8-thia-4azaspiro[5.5]undecane in treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain.

The future prospects for 5-Ethyl-Oxa-Thia-Aza-Spiro[5.5]Undecane are promising, with ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, ensuring that this compound continues to be at the forefront of drug discovery efforts.

In conclusion, CAS No. 2171791–03–8, or 5-Ethyl-Oxa-Thia-Aza-Spiro[5.5]Undecane, represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. As research progresses, it is anticipated that this compound will play a pivotal role in developing novel therapies for a wide range of diseases.